Cas no 2097932-14-2 (N-({2,3'-bifuran-5-yl}methyl)-2-(3,4-dimethoxyphenyl)acetamide)

• Product Name: N-({2,3'-bifuran-5-yl}methyl)-2-(3,4-dimethoxyphenyl)acetamide
• CAS No: 2097932-14-2
• MF: C₁₉H₁₉NO₅
• MW: 341.357865571976
• CID: 5999520
• PubChem ID: 126850849
• Update Time: 2025-05-24

N-({2,3'-bifuran-5-yl}methyl)-2-(3,4-dimethoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-({2,3'-bifuran-5-yl}methyl)-2-(3,4-dimethoxyphenyl)acetamide
• N-({[2,3'-bifuran]-5-yl}methyl)-2-(3,4-dimethoxyphenyl)acetamide
• F6516-1697
• 2-(3,4-dimethoxyphenyl)-N-[[5-(furan-3-yl)furan-2-yl]methyl]acetamide
• 2097932-14-2
• AKOS032465944

• Inchi： 1S/C19H19NO5/c1-22-17-5-3-13(9-18(17)23-2)10-19(21)20-11-15-4-6-16(25-15)14-7-8-24-12-14/h3-9,12H,10-11H2,1-2H3,(H,20,21)
• InChI Key： CAOPUKIDJTURSZ-UHFFFAOYSA-N
• SMILES： O1C(C2=COC=C2)=CC=C1CNC(CC1C=CC(=C(C=1)OC)OC)=O

Computed Properties

• Exact Mass: 341.12632271g/mol
• Monoisotopic Mass: 341.12632271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 73.8Ų

Additional information on N-({2,3'-bifuran-5-yl}methyl)-2-(3,4-dimethoxyphenyl)acetamide

Comprehensive Analysis of N-({2,3'-bifuran-5-yl}methyl)-2-(3,4-dimethoxyphenyl)acetamide (CAS No. 2097932-14-2)

N-({2,3'-bifuran-5-yl}methyl)-2-(3,4-dimethoxyphenyl)acetamide, identified by its CAS No. 2097932-14-2, is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique bifuran scaffold coupled with a dimethoxyphenylacetamide moiety, making it a promising candidate for various therapeutic applications. Its molecular structure, characterized by the 2,3'-bifuran-5-yl and 3,4-dimethoxyphenyl groups, offers intriguing possibilities for drug development, particularly in targeting neurological and inflammatory pathways.

The growing interest in N-({2,3'-bifuran-5-yl}methyl)-2-(3,4-dimethoxyphenyl)acetamide is reflected in the increasing number of searches for "bifuran derivatives in drug discovery" and "dimethoxyphenylacetamide applications." Researchers are particularly intrigued by its potential as a modulator of key biological targets, such as G-protein-coupled receptors (GPCRs) and enzymes involved in oxidative stress. The compound's dual-functional architecture aligns with current trends in multi-target drug design, a hot topic in modern pharmacology.

From a synthetic chemistry perspective, CAS No. 2097932-14-2 represents an excellent example of how heterocyclic compounds can be engineered for enhanced bioavailability. The bifuran core contributes to improved metabolic stability, while the dimethoxyphenyl moiety may facilitate blood-brain barrier penetration—a critical factor for central nervous system (CNS) therapeutics. This combination addresses common challenges in drug development, making it a subject of numerous "structure-activity relationship studies" and "medicinal chemistry optimization" projects.

Recent advancements in computational chemistry have further propelled interest in N-({2,3'-bifuran-5-yl}methyl)-2-(3,4-dimethoxyphenyl)acetamide. Molecular docking simulations suggest potential interactions with neurodegenerative disease targets, coinciding with rising public awareness about conditions like Alzheimer's and Parkinson's. This connection to "neuroprotective agents" and "natural product-inspired synthesis" has made the compound a frequent subject in scientific literature and patent applications.

The compound's physicochemical properties, including its logP value and hydrogen bonding capacity, position it favorably for oral administration—a key consideration in today's pharmaceutical landscape where "drug delivery systems" and "bioavailability enhancement" dominate research discussions. Analytical techniques such as HPLC and LC-MS have been crucial in characterizing CAS No. 2097932-14-2, with methods development being another area of active investigation.

In the context of green chemistry initiatives, the synthesis of N-({2,3'-bifuran-5-yl}methyl)-2-(3,4-dimethoxyphenyl)acetamide has attracted attention for potential optimization using catalytic methods and renewable solvents. This aligns with industry-wide shifts toward "environmentally friendly synthesis" and "atom economy," addressing growing concerns about sustainable pharmaceutical production.

As research continues, the safety profile and pharmacokinetic properties of N-({2,3'-bifuran-5-yl}methyl)-2-(3,4-dimethoxyphenyl)acetamide remain important investigation areas. Preliminary studies suggest favorable toxicological parameters, but comprehensive "ADME studies" (absorption, distribution, metabolism, and excretion) are needed to fully evaluate its therapeutic potential. The compound's progress through preclinical development stages will be closely watched by both academic and industrial researchers.

The unique structural features of CAS No. 2097932-14-2 also make it valuable as a chemical probe in biological systems. Its ability to potentially modulate multiple pathways simultaneously has led to its inclusion in "chemical biology toolkits" for studying complex disease mechanisms. This application resonates with current interests in "polypharmacology" and "systems biology approaches" to drug discovery.

Looking ahead, N-({2,3'-bifuran-5-yl}methyl)-2-(3,4-dimethoxyphenyl)acetamide may serve as a lead compound for developing novel therapeutics in areas with high unmet medical needs. Its structural versatility allows for numerous derivatives, keeping it at the forefront of discussions about "scaffold hopping" and "fragment-based drug design." As the scientific community continues to explore its potential, this compound exemplifies the innovative spirit driving modern medicinal chemistry forward.